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Compound of Interest

Compound Name: 2,6-Dimethylnonane

Cat. No.: B096766

A comprehensive guide for researchers, scientists, and drug development professionals on the
distinct physical characteristics of the branched-chain alkane, 2,6-dimethylnonane, and its
linear isomer, undecane. This document provides a detailed comparison of their physical
properties, supported by experimental data and standardized testing protocols.

The structural isomerism between branched and linear alkanes gives rise to significant
differences in their physical properties. These variations are crucial in determining their
suitability for various applications, from solvents in chemical synthesis to components in fuel
and lubricant formulations. This guide focuses on a comparative analysis of 2,6-
dimethylnonane and linear undecane, both C11H24 isomers, to elucidate the impact of
molecular branching.

Executive Summary of Physical Properties

The branching in the carbon chain of 2,6-dimethylnonane results in a more compact
molecular structure compared to the linear arrangement of undecane. This structural difference
fundamentally influences intermolecular van der Waals forces, leading to notable divergences
in their physical properties. Generally, increased branching weakens these forces, resulting in
lower boiling and melting points.
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Physical Property

2,6-Dimethylnonane

Linear Undecane

Molecular Formula CiiH24 Ci1H24

Molecular Weight 156.31 g/mol 156.31 g/mol

Boiling Point 179 - 184 °C[1][2] 196 °C[3][4][5]

Melting Point ~ -57.06 °C (estimate)[1][6] -26 °C[3][5]

) 0.7368 - 0.741 g/cm? at

Density 0.740 g/mL at 20°CJ3]
20°C[1][6]
Data not readily available;

Viscosity expected to be lower than 1.098 mPa-s at 25 °C[7]

undecane

The Influence of Molecular Structure on Physical

Properties

The observed differences in the physical properties of 2,6-dimethylnonane and linear

undecane can be directly attributed to their molecular structures. The long, straight chain of

undecane allows for a larger surface area and closer packing of molecules, maximizing the

effect of London dispersion forces. In contrast, the methyl branches in 2,6-dimethylnonane

create a more spherical shape, which hinders close packing and reduces the effective surface

area for intermolecular interactions.
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Impact of Molecular Structure on Physical Properties

Linear Undecane 2,6-Dimethylnonane
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Weaker van der Waals Forces
Lower Boiling Point Lower Melting Point

Stronger van der Waals Forces
Higher Boiling Point

Higher Melting Point

Click to download full resolution via product page
Molecular structure's effect on physical properties.

Experimental Protocols

The following are standardized methods for the determination of the key physical properties

discussed in this guide.

Boiling Point Determination (Micro Method)

This method is suitable for small quantities of liquid.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.
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Apparatus:

o Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating bath (e.qg., oil bath)

e Rubber band or wire for attachment

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the small test tube.
o Acapillary tube, sealed at one end, is placed open-end down into the liquid.

e The test tube is securely attached to a thermometer.

e The assembly is immersed in a heating bath.

e The bath is heated gradually, causing a stream of bubbles to emerge from the open end of
the capillary tube as the air inside expands.

e Heating is continued until a rapid and continuous stream of bubbles is observed, indicating
the liquid is boiling.

e The heat source is then removed, and the bath is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.
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Boiling Point Determination Workflow

Prepare Sample:
- Place liquid in test tube
- Insert inverted capillary tube

i

Assemble Apparatus:
- Attach test tube to thermometer
- Immerse in heating bath
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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